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Compound of Interest

Compound Name: 3-Methoxy-4-nitrophenol

Cat. No.: B113588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety information and detailed procedures for the proper disposal

of 3-Methoxy-4-nitrophenol, ensuring laboratory safety and regulatory compliance.

Quantitative Data Summary
The following table summarizes the key quantitative data for 3-Methoxy-4-nitrophenol. This

information is essential for risk assessment and the implementation of appropriate safety

measures.

Property Value

Molecular Formula C₇H₇NO₄

Molecular Weight 169.13 g/mol [1]

Appearance Yellow crystalline solid[2]

Purity 95%

Storage Temperature Room Temperature

Toxicity Data:
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Specific LD50 and LC50 values for 3-Methoxy-4-nitrophenol are not readily available.

However, for the structurally similar compound 3-Methyl-4-nitrophenol, the oral LD50 in rats is

reported as 1200 mg/kg.[3] This information should be used for initial risk assessment,

recognizing that the toxicity of 3-Methoxy-4-nitrophenol may differ.

Hazard Identification and Safety Precautions
3-Methoxy-4-nitrophenol is classified as a hazardous substance. Adherence to the following

safety precautions is mandatory to minimize exposure and ensure a safe working environment.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities,

use a NIOSH-approved respirator with an organic vapor cartridge and a particulate filter.

Chemical Incompatibilities: To prevent hazardous reactions, avoid contact with:

Strong Oxidizing Agents: May cause a violent reaction.

Strong Bases: Can lead to decomposition or other hazardous reactions.
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Experimental Protocols: Disposal Procedures
The recommended method for the disposal of 3-Methoxy-4-nitrophenol is incineration by a

licensed professional waste disposal service.[4][5] Do not attempt to dispose of this chemical

down the drain or in regular trash.

Step-by-Step Disposal Protocol:

Containerization:

Ensure the waste 3-Methoxy-4-nitrophenol is stored in its original container or a clearly

labeled, compatible, and tightly sealed container.

The label should include the chemical name, concentration, and relevant hazard symbols.

Waste Segregation:

Store the container in a designated hazardous waste accumulation area, segregated from

incompatible materials.

Waste Collection:

Arrange for collection by a licensed hazardous waste disposal company. Provide them

with a copy of the Safety Data Sheet (SDS).

Spill Response:

In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the spill area.

Containment:

For solid spills, carefully sweep or scoop the material into a suitable container for disposal,

avoiding the generation of dust.
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For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a sealed container for disposal.

Decontamination:

Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning

materials as hazardous waste.

Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Methoxy-4-nitrophenol.
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Disposal Workflow for 3-Methoxy-4-nitrophenol

Initial Assessment

Pure or Known Contamination Unknown Contamination

Final Disposal

Identify 3-Methoxy-4-nitrophenol Waste

Is the waste contaminated with other chemicals?

Label container with chemical name and hazards

No / Known

Label as 'Hazardous Waste' with all possible components

Yes / Unknown

Segregate from incompatible materials

Store in designated hazardous waste area

Consult Environmental Health & Safety (EHS) for characterization

Contact licensed hazardous waste disposal company

Provide Safety Data Sheet (SDS) to disposal company

Waste Collected for Incineration

Click to download full resolution via product page

Caption: Disposal Workflow for 3-Methoxy-4-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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